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Compound of Interest

Compound Name: Sodium pyroantimonate

CAS No.: 12507-68-5

Cat. No.: B576895

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Sodium pyroantimonate (Na₂H₂Sb₂O₇) is a white, crystalline powder utilized in various

industrial and research applications, including as a flame retardant and a clarifying agent in

glass manufacturing.[1][2] For laboratory personnel, a thorough understanding of its properties

and associated hazards is paramount to ensure safe handling and experimental integrity. This

guide provides a detailed overview of the material safety data for sodium pyroantimonate,

tailored for a research and development environment.

Chemical and Physical Properties
A clear understanding of sodium pyroantimonate's physical and chemical characteristics is

fundamental for its safe use and storage in a laboratory setting.
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Property Value Source

CAS Number 12507-68-5 [1][3]

Molecular Formula H₂Na₂O₇Sb₂

Molecular Weight 403.51 g/mol

Appearance
White or off-white crystalline

powder
[1]

Melting Point ~300°C

Boiling Point 1400°C [4]

Solubility

Easily soluble in hot water;

insoluble in cold water and

ethanol.

[1]

Thermal Stability

High thermal stability, does not

decompose at temperatures

up to 1000°C.

[2]

Hazard Identification and Toxicity
While comprehensive toxicological data is limited, sodium pyroantimonate is considered

hazardous. Researchers should handle this chemical with caution, assuming potential for

irritation and other health effects.
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Hazard Description Source

Acute Effects (Inhalation)

May cause dryness and

irritation of the nose and

throat, coughing, headache,

and nausea.

[5]

Acute Effects (Skin/Eye

Contact)

Direct contact may cause mild

local irritation, including

redness and pain.

[5]

Chronic Effects

Prolonged exposure may lead

to irritation of the eyes, nose,

and respiratory system,

dermatitis, anemia, and

potential effects on the

kidneys.

[5]

Carcinogenicity

Inorganic antimony

compounds are not generally

considered human

carcinogens by major

regulatory bodies; however,

some products may contain

impurities like arsenic and lead

which are known carcinogens.

[5]

Aquatic Toxicity

The product should be

considered hazardous to

aquatic life with long-lasting

effects.

[5][6]

Note: The toxicological properties of this substance have not been fully investigated. All

handling should be performed with the assumption of potential hazards.[7]

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to minimize exposure and

ensure a safe laboratory environment.
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Personal Protective Equipment (PPE)
The following diagram outlines the necessary personal protective equipment when working with

sodium pyroantimonate.
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Required Personal Protective Equipment

Lab Coat
(Fire/flame resistant, impervious)

Safety Goggles
(Tightly fitting, with side-shields)

Gloves
(Chemical impermeable)

Respirator
(Full-face, if exposure limits are exceeded)

Working with
Sodium Pyroantimonate

Always Wear

Always Wear

Always Wear

If dust is generated or
ventilation is inadequate
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Cleanup Procedure

Spill Detected

Evacuate personnel to a safe area

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Prevent further spillage
(if safe to do so)

Clean up spill

Dispose of waste in a
sealed, labeled container

Avoid dust formation
(use a wet sweep or HEPA vacuum)

Decontaminate the area
and equipment

Report the incident

Collect material

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b576895?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0946898.htm
https://www.titanos.com/news/titanosnews/3025.html
https://www.titanos.com/news/titanosnews/3025.html
https://www.echemi.com/sds/sodium-pyroantimonate-pd180521115638.html
https://longchangchemical.com/product/sodium-pyroantimonate-cas-12507-68-5/
https://www.teck.com/media/Sodium_Antimonate_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1614130&productDescription=SOD+ANTMONAT+TRIHYD+98%2B%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95633.pdf
https://www.benchchem.com/product/b576895/docs#sodium-pyroantimonate-a-comprehensive-safety-guide-for-research-laboratories
https://www.benchchem.com/product/b576895/docs#sodium-pyroantimonate-a-comprehensive-safety-guide-for-research-laboratories
https://www.benchchem.com/product/b576895/docs#sodium-pyroantimonate-a-comprehensive-safety-guide-for-research-laboratories
https://www.benchchem.com/product/b576895/docs#sodium-pyroantimonate-a-comprehensive-safety-guide-for-research-laboratories
https://www.benchchem.com/product/b576895?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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